Regioisomeric Ratio: C12–C13 vs. C10–C11 Epoxide Formation in MCPBA Epoxidation
Chemical synthesis of the 12,13-epoxy framework via MCPBA epoxidation of methyl 9(S)-hydroxy-10,12-octadecadienoate yields a regioisomeric mixture. The ratio of C12–C13 epoxide (the target scaffold) to C10–C11 epoxide is critically dependent on the C9 substituent. For the free 9-hydroxy substrate, this ratio is 90:10 (favoring the C12–C13 product). This ratio shifts dramatically to 12:88 for the 9-methoxy derivative, 26:74 for 9-siloxy, 16:84 for 9-acetoxy, and 17:83 for 9-chloroacetoxy .
| Evidence Dimension | Regioisomeric product ratio (C12–C13 : C10–C11 epoxide) |
|---|---|
| Target Compound Data | 90:10 (when starting from methyl 9(S)-hydroxy-10,12-octadecadienoate) |
| Comparator Or Baseline | 9-Methoxy derivative: 12:88; 9-Siloxy derivative: 26:74; 9-Acetoxy derivative: 16:84; 9-Chloroacetoxy derivative: 17:83 |
| Quantified Difference | The 9-hydroxy derivative yields a 9-fold higher proportion of the C12–C13 epoxide (90%) compared to the 9-methoxy derivative (12%). |
| Conditions | Epoxidation with m-chloroperbenzoic acid (MCPBA) on methyl dimorphecolate derivatives. |
Why This Matters
The free 9-hydroxy group is essential for achieving high regioselectivity toward the 12,13-epoxide; using protected analogs leads to a predominance of the undesired 10,11-regioisomer, which would confound biological studies if present as a contaminant.
- [1] van der Stelt, M., et al. (1995). The regio- and stereoselectivity of the MCPBA-epoxidation of methyl dimorphecolate and derivatives. Industrial Crops and Products, 4(4), 273-280. View Source
